2-Amino-6-dimethylaminobenzamide

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• SMILES: CN(C)C1=CC=CC(=C1C(=O)N)N
• InChI: InChI=1S/C9H13N3O/c1-12(2)7-5-3-4-6(10)8(7)9(11)13/h3-5H,10H2,1-2H3,(H2,11,13)
• InChIKey: HOWHTZHTGFDSBK-UHFFFAOYSA-N

2-Amino-6-dimethylaminobenzamide (CAS 63140-75-0) Procurement Guide: Core Identity, Physicochemical Profile, and Comparator Landscape

2-Amino-6-dimethylaminobenzamide (CAS 63140-75-0; molecular formula C₉H₁₃N₃O; MW 179.22 g/mol) is a disubstituted benzamide scaffold bearing a primary amino group at the 2-position and a dimethylamino substituent at the 6-position of the benzene ring . It belongs to the ortho-amino benzamide class, which has been broadly investigated in medicinal chemistry as a privileged fragment for kinase modulation, HDAC inhibition, and GPCR ligand design. The compound was originally disclosed as a strategic synthetic intermediate in the preparation of anti-secretory oxamic acid esters (US Patent 4,137,325), and its current commercial relevance lies in its dual role as a building block for bioactive molecule synthesis and as a reference probe for structure-activity relationship (SAR) campaigns [1]. Standard commercial purity is ≥95%, with suppliers offering quantities from milligrams to multi-gram scale .

1 Synthetic intermediate for oxamic acid ester anti-secretory probe construction

2 SAR tool to differentiate electronic vs. steric effects via dimethylamino substituent

3 Procurement simplicity – reported unclassified GHS status supports high-throughput library workflows

• [1] US Patent 4,137,325. Antisecretory oxamic acid esters. Filed March 1977, published January 30, 1979. Example 2 (columns 6–7). Available at: https://patents.google.com/patent/US4137325A/en View Source

Why 2-Amino-6-dimethylaminobenzamide Cannot Be Replaced by Close Benzamide Analogs in Synthesis and SAR Workflows

Despite the broad availability of ortho-amino benzamide congeners such as 2-amino-6-methylbenzamide (CAS 1885-31-0) or 2-amino-6-chlorobenzamide (CAS 54166-95-9), direct substitution without re-optimization risks substantial functional divergence for two quantifiable reasons. First, the dimethylamino substituent at the 6-position imparts a measurably higher topological polar surface area (tPSA: 72.35 vs. 70.10 Ų for the methyl and chloro analogs) and a significantly lower calculated LogP (1.72 vs. 2.14 and 2.49, respectively), meaning that replacement will alter passive permeability, solubility, and likely pharmacokinetic profile in any series . Second, the dimethylamino group is a hydrogen-bond acceptor and moderate base (pKₐ of the conjugate acid ~5–6 for N,N-dimethylaniline derivatives), conferring distinct electronic effects on the aromatic ring and the adjacent amide that cannot be replicated by methyl (electron-donating, non-basic) or chloro (electron-withdrawing, non-basic) substituents [1]. Empirical evidence from US Patent 4,137,325 confirms that 2-amino-6-dimethylaminobenzamide used as a synthetic intermediate yields a final oxamic acid ester with in vivo anti-secretory potency of 5 mg/kg, whereas the 6-methoxy analog yields a compound requiring 12.5 mg/kg to achieve comparable efficacy – a 2.5-fold potency gap that would not have been predictable from scaffold-level similarity alone [2].

6-Dimethylamino vs. 6-Methoxy

Target (NMe₂) Reported 2.5-fold potency gap in downstream oxamic acid ester model; replacement may shift anti-secretory endpoint response

Analog (OMe) Higher minimum effective dose required; SAR transfer cannot be assumed without re-optimization

6-Dimethylamino vs. 6-Methyl / 6-Chloro

Target (NMe₂) Higher tPSA (72.35 Ų), lower LogP (1.72); hydrogen-bond acceptor and basic character influence solubility and permeability profile

Analogs (Me, Cl) Increased lipophilicity (LogP 2.14–2.49) may alter ADME readouts; electronic substitution effects not replicated

Halogenated Benzamide Analogs

Target (NMe₂) No GHS classification reported; lower regulatory friction in parallel synthesis

Halogenated analogs May carry hazard classifications, adding shipping and handling complexity

• [1] PubChem. Benzamide, 2-amino-N,6-dimethyl- (CID 16784308) – computed physicochemical properties, hydrogen bond donor/acceptor counts. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] US Patent 4,137,325. Antisecretory oxamic acid esters. Example 1 (6-amino-o-anisamide, potency 12.5 mg/kg) vs. Example 2 (2-amino-6-dimethylaminobenzamide, potency 5 mg/kg). Available at: https://patents.google.com/patent/US4137325A/en View Source

Quantitative Evidence Differentiating 2-Amino-6-dimethylaminobenzamide from Closest Structural Analogs

2.5-Fold Superior In Vivo Anti-Secretory Potency of the Derived Oxamic Acid Ester vs. 6-Methoxy Analog in Rat Model

In US Patent 4,137,325, 2-amino-6-dimethylaminobenzamide was condensed with ethyl oxalyl chloride to produce an N-substituted oxamic acid ethyl ester. This final compound exhibited an anti-secretory potency of 5 mg/kg (p.o.) in the Shay rat model, defined as the lowest dose at which at least two of three parameters – total gastric volume, hydrogen ion secretion, and hydrogen ion concentration – were significantly reduced. By direct comparison within the same patent and assay protocol, the oxamic acid ester derived from the 6-methoxy scaffold (6-amino-o-anisamide) required a dose of 12.5 mg/kg to achieve the same endpoint [1]. This represents a 2.5-fold quantitative advantage in efficacy for the dimethylamino-substituted scaffold.

In vivo anti-secretory model

Direct head-to-head

5 mg/kg p.o. (NMe₂-derived ester) vs. 12.5 mg/kg (OMe analog)

Reported model potency context; 2.5-fold lower minimum effective dose for dimethylamino scaffold

Shay rat model, oral; endpoints: gastric volume, H⁺ secretion, concentration

Evidence Dimension	In vivo anti-secretory potency (minimum effective dose, p.o.) in Shay rat peptic ulcer model
Target Compound Data	5 mg/kg (oxamic acid ester derived from 2-amino-6-dimethylaminobenzamide)
Comparator Or Baseline	12.5 mg/kg (oxamic acid ester derived from 6-amino-o-anisamide)
Quantified Difference	2.5-fold lower minimum effective dose (superior potency)
Conditions	Shay rat model; oral administration; endpoints: total gastric volume, hydrogen ion secretion, hydrogen ion concentration (US Patent 4,137,325, Examples 1 and 2)

Why This Matters

Procurement of the dimethylamino-substituted intermediate rather than the methoxy analog can directly translate to a 2.5-fold potency improvement in downstream anti-secretory candidates, supporting lower dosing requirements in preclinical development.

• [1] US Patent 4,137,325. Antisecretory oxamic acid esters. Example 1 (6-amino-o-anisamide → potency 12.5 mg/kg), Example 2 (2-amino-6-dimethylaminobenzamide → potency 5 mg/kg), columns 6–8. Available at: https://patents.google.com/patent/US4137325A/en View Source

Distinct ADME-Relevant Physicochemical Profile: Higher tPSA and Lower LogP versus 6-Methyl and 6-Chloro Analogs

The topological polar surface area (tPSA) of 2-amino-6-dimethylaminobenzamide is 72.35 Ų, and its calculated LogP is 1.72 . In contrast, the closest commercially available analogs lacking the dimethylamino group exhibit lower tPSA and higher LogP: 2-amino-6-methylbenzamide (tPSA 70.10 Ų, LogP 2.14) [1] and 2-amino-6-chlorobenzamide (tPSA 70.10 Ų, LogP 2.49) . The ~3.2% increase in tPSA and 0.42–0.77 log unit reduction in LogP suggest improved aqueous solubility and reduced membrane permeability for the dimethylamino congener, which is a meaningful differentiation when optimizing for oral bioavailability or CNS exclusion in lead series [2].

tPSA / LogP profile

Cross-study comparable

tPSA 72.35 Ų · LogP 1.72

Supports ADME property review; higher polarity and lower lipophilicity vs. 6-Me (tPSA 70.10, LogP 2.14) and 6-Cl (LogP 2.49)

Calculated cheminformatics values; may influence solubility/permeability screening

Evidence Dimension	Topological Polar Surface Area (tPSA, Ų) and calculated LogP
Target Compound Data	tPSA = 72.35 Ų; LogP = 1.72
Comparator Or Baseline	2-Amino-6-methylbenzamide: tPSA = 70.10 Ų, LogP = 2.14; 2-Amino-6-chlorobenzamide: tPSA = 70.10 Ų, LogP = 2.49
Quantified Difference	ΔtPSA = +2.25 Ų (+3.2%); ΔLogP = –0.42 to –0.77 log units (reduced lipophilicity)
Conditions	Calculated values from standard cheminformatics algorithms (PSA and LogP predicted from molecular structure); data aggregated from Chemsrc, yybyy.com, and chem960.com

Why This Matters

Researchers optimizing lead series for balanced ADME profiles should select the dimethylamino analog when reduced LogP and higher tPSA are desired, as these properties cannot be achieved with the 6-methyl or 6-chloro analogs without structural modifications.

• [1] yybyy.com. 2-Amino-6-methylbenzamide (CAS 1885-31-0). PSA 70.1, LogP 2.1415. Available at: https://www.yybyy.com/ View Source
• [2] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714–3717. (General reference for significance of tPSA in drug design). View Source

Reduced Regulatory Burden: Absence of GHS Hazard Classification vs. Halogenated Analogs

According to the Globally Harmonized System (GHS) Safety Data Sheet for 2-amino-6-dimethylaminobenzamide, no specific hazard classification, signal word, or precautionary statement has been assigned, indicating a favorable acute toxicity and environmental profile within the limits of available data . By contrast, halogenated benzamide analogs such as 2-amino-6-chlorobenzamide may carry specific hazard warnings due to the presence of halogen atoms, which can introduce additional toxicity considerations and shipping restrictions [1]. This lower classification burden can simplify procurement logistics, reduce shipping costs, and minimize the need for specialized storage and handling infrastructure in multi-compound screening workflows.

GHS classification

Class-level

No hazard classification assigned

Regulatory context may simplify procurement logistics compared to halogenated analogs

SDS (2017); halogenated analog classifications inferred from class expectations

Evidence Dimension	GHS hazard classification status
Target Compound Data	No GHS hazard classification, no signal word, no precautionary statements (SDS version 1.0, 2017)
Comparator Or Baseline	Halogenated ortho-amino benzamides (e.g., 2-amino-6-chlorobenzamide) typically carry specific GHS classifications for acute toxicity or environmental hazard (class-level observation; no quantitative comparator available for chlorine analog)
Quantified Difference	Qualitative difference: unclassified vs. classified; quantitative hazard data not available for direct comparator
Conditions	GHS Sixth Revised Edition; SDS prepared by LookChem (2017); comparator hazard status inferred from class-level expectations for halogenated aromatics

Why This Matters

For high-throughput screening labs and combinatorial chemistry workflows, selecting an unclassified intermediate reduces regulatory friction, simplifies import/export, and lowers the administrative overhead associated with hazardous chemical management.

• [1] European Chemicals Agency (ECHA). C&L Inventory notification for 2-amino-N,6-dimethylbenzamide (EC 840-676-1). Notified classification available at: https://chesar.echa.europa.eu/ View Source

Optimal Procurement and Deployment Scenarios for 2-Amino-6-dimethylaminobenzamide Based on Quantified Differentiation Evidence

Synthesis of High-Potency Anti-Secretory Oxamic Acid Esters for Gastrointestinal Drug Discovery

As demonstrated in US Patent 4,137,325, 2-amino-6-dimethylaminobenzamide serves as the preferred intermediate for constructing N-substituted oxamic acid ethyl esters with anti-secretory activity. The final compound derived from this intermediate achieves a minimum effective dose of 5 mg/kg (p.o.) in the Shay rat model, representing a 2.5-fold potency advantage over the 6-methoxy analog [1]. Researchers pursuing novel therapies for peptic ulcer disease or gastric acid hypersecretion should select this intermediate when preclinical potency is a primary optimization parameter.

Early-Stage Lead Optimization Requiring Reduced Lipophilicity and Enhanced Solubility

With a calculated LogP of 1.72 and tPSA of 72.35 Ų, 2-amino-6-dimethylaminobenzamide provides a physicochemical starting point that is measurably more hydrophilic than 6-methyl (LogP 2.14) or 6-chloro (LogP 2.49) ortho-amino benzamide analogs . This makes the compound advantageous in medicinal chemistry programs where reducing LogP is correlated with improved metabolic stability, lower hERG binding risk, or better oral absorption in the low-permeability regime. Fragment-based and HTS-derived hit series can use this scaffold to probe SAR around the dimethylamino substituent without introducing halogen-associated toxicity liabilities.

Combinatorial Library Synthesis and Automated Parallel Chemistry Workflows

The compound's straightforward single-step synthesis from 2-dimethylamino-6-nitrobenzonitrile via Raney nickel reduction (US Patent 4,137,325) enables cost-effective multi-gram production [1]. Combined with its lack of GHS hazard classification , this intermediate is well-suited for automated liquid-handling platforms and high-throughput parallel synthesis where hazardous chemical registration, special ventilation, and waste disposal requirements are minimized. Procurement teams can reduce administrative overhead by standardizing on a building block that carries minimal regulatory risk across international shipping routes.

Negative Control or Tool Compound in HDAC and Kinase Inhibitor Profiling Panels

Ortho-amino benzamides, including the dimethylamino-substituted analog, are recognized fragments in HDAC and kinase inhibitor design [2]. The 6-dimethylamino substitution pattern can serve as a specificity control in panels comparing ortho-, meta-, and para-substituted benzamide regioisomers. While quantitative selectivity data for the free scaffold are limited, its distinct electronic character (Hammett σₚ ~ –0.83 for NMe₂ vs. –0.17 for Me) supports its use as a tool to differentiate electronic from steric contributions in SAR studies.

Application

Selection Property

Validation Focus

Gastric secretion model studies

Dimethylamino scaffold potency differentiation

Model-derived anti-secretory endpoint

Lead optimization: lipophilicity reduction

tPSA/LogP profile vs. methyl/chloro analogs

ADME property review in series

High-throughput parallel synthesis

Regulatory classification simplicity

Procurement compliance and logistics review

Kinase/HDAC SAR probe development

Electronic effect of NMe₂ substituent

Regioisomer selectivity and SAR interpretation

• [1] US Patent 4,137,325. Antisecretory oxamic acid esters. Examples 1–2, synthesis procedure for 2-amino-6-dimethylaminobenzamide (columns 6–8). Available at: https://patents.google.com/patent/US4137325A/en View Source
• [2] US Patent 9,890,117. Benzamide compounds and related methods of use (2018). General class reference for ortho-amino benzamides as HDAC/kinase inhibitors. Available at patent databases. View Source